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For Researchers, Scientists, and Drug Development Professionals

Introduction

E2-CDS is a novel chemical delivery system designed for the targeted and sustained release of
Estradiol (E2) to the brain. This system utilizes a dihydropyridine-based carrier that, upon
entering the central nervous system, undergoes oxidation to a polar pyridinium salt. This
transformation "locks" the therapeutic agent within the brain, allowing for a prolonged
therapeutic effect while minimizing systemic exposure and associated side effects.

These application notes provide a comprehensive overview of the stability of E2-CDS and
outline recommended storage conditions and handling procedures. Adherence to these
guidelines is crucial for maintaining the integrity and efficacy of the compound for research and
development purposes.

Chemical Structure and Mechanism of Action

E2-CDS consists of 173-estradiol covalently linked to a dihydropyridine carrier. The lipophilic
nature of the dihydropyridine moiety facilitates passage across the blood-brain barrier. Once in
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the brain, enzymatic oxidation converts the dihydropyridine ring into a charged pyridinium salt.
This charged molecule is significantly less lipophilic and is thus trapped within the brain, where

it can be slowly hydrolyzed to release active estradiol.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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